Cas no 51353-04-9 (Benzeneethanamine, a-methyl-N-(1-methylethyl)-3-(trifluoromethyl)-)

• Product Name: Benzeneethanamine, a-methyl-N-(1-methylethyl)-3-(trifluoromethyl)-
• CAS No: 51353-04-9
• MF: C₁₃H₁₈F₃N
• MW: 245.283934116364
• CID: 379756
• PubChem ID: 3039858
• Update Time: 2025-04-19

Benzeneethanamine, a-methyl-N-(1-methylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, a-methyl-N-(1-methylethyl)-3-(trifluoromethyl)-
• N-Isopropyl-α-methyl-3-(trifluoromethyl)benzeneethanamine
• N-propan-2-yl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
• N-Isopropyl-alpha-methyl-m-trifluoromethylphenethylamine
• DTXSID00965625
• NFNFGNLAOQRPPO-UHFFFAOYSA-N
• N-(Propan-2-yl)-1-[3-(trifluoromethyl)phenyl]propan-2-amine
• 51353-04-9
• BRN 3054752
• Phenethylamine, N-isopropyl-alpha-methyl-m-trifluoromethyl-

• Inchi： 1S/C13H18F3N/c1-9(2)17-10(3)7-11-5-4-6-12(8-11)13(14,15)16/h4-6,8-10,17H,7H2,1-3H3
• InChI Key： NFNFGNLAOQRPPO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(C)NC(C)C)(F)F

Computed Properties

• Exact Mass: 245.13924
• Monoisotopic Mass: 245.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03